Cas no 2350001-30-6 ((2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid)

• Product Name: (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid
• CAS No: 2350001-30-6
• MF: C₂₁H₂₇NO₄
• MW: 357.443386316299
• CID: 6324951
• PubChem ID: 165756236
• Update Time: 2025-06-07

(2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101624
• (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid
• 2350001-30-6

• Inchi： 1S/C21H27NO4/c23-19(24)18(22-20(25)26-13-14-4-2-1-3-5-14)12-21-9-15-6-16(10-21)8-17(7-15)11-21/h1-5,15-18H,6-13H2,(H,22,25)(H,23,24)/t15?,16?,17?,18-,21?/m0/s1
• InChI Key： AFPUGTSFZWVAHB-QQABJKMWSA-N
• SMILES： OC([C@H](CC12CC3CC(CC(C3)C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 357.19400834g/mol
• Monoisotopic Mass: 357.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid

Comprehensive Overview of (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid (CAS No. 2350001-30-6)

(2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid (CAS No. 2350001-30-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The core structure of (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid includes an adamantane moiety, which is a highly stable and rigid cycloalkane. The adamantane ring provides the molecule with enhanced stability and conformational rigidity, making it an attractive scaffold for drug design. Additionally, the presence of a benzyloxycarbonyl (Cbz) protecting group on the amino functionality allows for controlled reactivity and facilitates synthetic manipulations during the drug development process.

Recent studies have highlighted the potential of (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid in modulating key biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The ability to selectively target these enzymes could lead to the development of more effective treatments for conditions such as arthritis and other inflammatory diseases.

In another study, scientists at a leading pharmaceutical company investigated the pharmacokinetic properties of (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid. The results showed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety in clinical settings. These findings suggest that the compound could be a promising candidate for further preclinical and clinical evaluation.

The structural versatility of (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid also makes it an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can optimize its pharmacological properties and enhance its therapeutic potential. This approach has been successfully employed in the development of several FDA-approved drugs, underscoring the importance of SAR studies in drug discovery.

Beyond its potential therapeutic applications, (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid has also been explored as a tool compound in academic research. Its unique chemical properties make it useful for probing biological systems and understanding complex molecular interactions. For example, researchers at a major university used this compound to study protein-protein interactions involved in cellular signaling pathways, providing valuable insights into disease mechanisms.

The synthesis of (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid involves several well-established chemical reactions, including asymmetric synthesis to ensure the correct stereochemistry at the chiral center. The use of advanced synthetic techniques and catalysts has enabled chemists to produce this compound with high purity and yield, facilitating its use in both research and industrial settings.

In conclusion, (2S)-3-(adamantan-1-yl)-2-{[(benzyloxy)carbonyl]amino}propanoic acid (CAS No. 2350001-30-6) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and versatility as a tool compound make it an exciting area of ongoing investigation. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play a significant role in the development of innovative therapeutic strategies.